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Compound of Interest

Compound Name: (Z)-Hex-4-enal

Cat. No.: B1594683 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for qualified professionals and is

not a substitute for a formal safety data sheet (SDS) or comprehensive risk assessment

conducted by a qualified safety professional. All laboratory work should be conducted in

accordance with institutional and regulatory safety standards.

Introduction
(Z)-Hex-4-enal (CAS No. 4634-89-3) is a volatile organic compound with a pungent odor,

naturally present in some plants like onions.[1] It is utilized as a flavoring agent and as an

intermediate in organic synthesis.[1] Its chemical structure, featuring both an aldehyde

functional group and a cis-alkene, dictates its reactivity and potential hazards. This guide

provides an in-depth overview of the safety and handling precautions necessary for the use of

(Z)-Hex-4-enal in a laboratory setting.

Hazard Identification and Classification
(Z)-Hex-4-enal is classified as a hazardous substance. The primary hazards are summarized

in the table below.
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Hazard Class GHS Classification Signal Word Hazard Statement

Flammable Liquid Category 3 Warning
H226: Flammable

liquid and vapor

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation

Serious Eye

Damage/Irritation
Category 2A Warning

H319: Causes serious

eye irritation

Hazardous to the

Aquatic Environment,

Acute Hazard

Category 2 None
H401: Toxic to aquatic

life

Physical and Chemical Properties
A summary of the key physical and chemical properties of (Z)-Hex-4-enal is provided below.

Property Value Source

Molecular Formula C₆H₁₀O ChemBK

Molar Mass 98.14 g/mol ChemBK

Appearance Colorless liquid ChemBK

Odor Pungent Xinchem

Boiling Point 73.5-75 °C at 13.33 kPa ChemBK

Flash Point 17.78 °C (64.00 °F) The Good Scents Company

Density 0.828 ± 0.06 g/cm³ (Predicted) ChemBK

Solubility

Slightly soluble in water;

soluble in acetic acid,

phthalate esters, ethers, and

most non-volatile oils.

ChemBK

Vapor Pressure 11.264 mmHg at 25°C ChemBK

Refractive Index 1.422 ChemBK
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Toxicological Information
Detailed quantitative toxicological data such as LD50 (median lethal dose) and LC50 (median

lethal concentration) for (Z)-Hex-4-enal are not readily available in the searched literature. The

Good Scents Company notes that oral, dermal, and inhalation toxicity are "Not determined".[2]

However, based on its classification and the known toxicology of similar unsaturated

aldehydes, the following can be inferred:

Acute Toxicity: It is expected to be harmful if swallowed, based on the classification of the

similar compound (Z)-3-hexenal. It causes skin and serious eye irritation upon contact.[1]

Inhalation of vapors may cause respiratory tract irritation.

Chronic Toxicity: No specific data on the chronic toxicity of (Z)-Hex-4-enal was found.

Mechanism of Toxicity: As an α,β-unsaturated aldehyde, its toxicity is likely mediated by its

electrophilic nature. These compounds can react with biological nucleophiles, such as the

sulfhydryl groups of cysteine residues in proteins, via a Michael addition reaction. This can

lead to enzyme inactivation, depletion of cellular antioxidants like glutathione, and induction

of oxidative stress.

Potential Signaling Pathway Interactions
While specific studies on (Z)-Hex-4-enal are lacking, other unsaturated aldehydes have been

shown to activate cellular stress response pathways. It is plausible that (Z)-Hex-4-enal could

modulate similar pathways.

(Z)-Hex-4-enal Cellular Stress
(e.g., Oxidative Stress)

MAP Kinase Pathway
(e.g., JNK, p38)

NF-κB Pathway Inflammatory Response

Antioxidant Response

Click to download full resolution via product page

Caption: Potential signaling pathways affected by unsaturated aldehydes.
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Experimental Protocols: Safety and Handling
Due to the lack of specific, detailed experimental protocols for (Z)-Hex-4-enal in the literature,

the following section provides generalized procedures based on best practices for handling

volatile, flammable, and irritant aldehydes in a research setting.

Risk Assessment
A thorough risk assessment should be performed before any new experiment involving (Z)-
Hex-4-enal. The following workflow can be used as a guide.
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Start: New Experiment
with (Z)-Hex-4-enal

1. Identify Hazards
- Flammable

- Skin/Eye Irritant
- Volatile

2. Assess Risks
- Scale of experiment

- Temperature/Pressure
- Potential for aerosolization

3. Implement Control Measures

Engineering Controls
- Fume hood

- Grounded equipment

Administrative Controls
- SOPs

- Training

Personal Protective Equipment
- Safety glasses/goggles

- Lab coat
- Chemical-resistant gloves

4. Review Emergency Plan
- Spill kit location

- Eyewash/shower access
- Fire extinguisher

Proceed with Experiment

Click to download full resolution via product page

Caption: Risk assessment workflow for handling (Z)-Hex-4-enal.

General Handling and Storage
Ventilation: All work with (Z)-Hex-4-enal should be conducted in a certified chemical fume

hood to minimize inhalation exposure.
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Ignition Sources: Keep away from open flames, hot surfaces, and sparks. Use explosion-

proof electrical equipment. Ground all containers and transfer equipment to prevent static

discharge.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn

when there is a risk of splashing.

Skin Protection: A flame-resistant lab coat and chemical-resistant gloves (e.g., nitrile,

neoprene) should be worn. Inspect gloves for any signs of degradation before use.

Respiratory Protection: If working outside of a fume hood is unavoidable (not

recommended), a respirator with an organic vapor cartridge may be required, based on a

formal risk assessment.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated

for flammable liquids. Keep away from incompatible materials such as strong oxidizing

agents and strong bases.

Laboratory Synthesis: Oxidation of (Z)-hex-4-en-1-ol
(General Procedure)
A common laboratory-scale synthesis involves the oxidation of the corresponding alcohol.

Setup: In a chemical fume hood, equip a round-bottom flask with a magnetic stir bar.

Reagents: Dissolve (Z)-hex-4-en-1-ol in a suitable anhydrous solvent (e.g.,

dichloromethane).

Reaction: Slowly add a mild oxidizing agent, such as pyridinium chlorochromate (PCC), to

the solution while stirring. Control the temperature as the reaction may be exothermic.

Monitoring: Monitor the reaction progress by a suitable technique (e.g., thin-layer

chromatography).
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Workup: Upon completion, quench the reaction and perform an appropriate aqueous workup

to remove the oxidant and byproducts.

Purification: Purify the crude (Z)-Hex-4-enal by distillation or column chromatography.

Spill and Emergency Procedures
Small Spills: For a small spill contained within a fume hood, absorb the material with a spill

pillow or other absorbent material. Place the contaminated material in a sealed container for

hazardous waste disposal.

Large Spills: Evacuate the area immediately and alert institutional safety personnel.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Waste Disposal
Dispose of (Z)-Hex-4-enal and any contaminated materials as hazardous waste in accordance

with local, state, and federal regulations.

Reactivity and Stability
Chemical Stability: (Z)-Hex-4-enal is stable under recommended storage conditions.

Reactivity:

The aldehyde group can be oxidized to a carboxylic acid or reduced to an alcohol.

It can undergo nucleophilic addition reactions at the carbonyl carbon.
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As an unsaturated aldehyde, it may be susceptible to polymerization.

Incompatible Materials: Strong oxidizing agents, strong bases.

Hazardous Decomposition Products: No specific data is available for (Z)-Hex-4-enal.
However, the thermal decomposition of other unsaturated aldehydes is known to produce

smaller, volatile aldehydes such as formaldehyde and acetaldehyde.

Conclusion
(Z)-Hex-4-enal is a valuable chemical intermediate that requires careful handling due to its

flammability and irritant properties. While specific quantitative toxicological data is limited, a

thorough understanding of the hazards associated with unsaturated aldehydes, coupled with

stringent adherence to safe laboratory practices, is essential for its safe use. A comprehensive

risk assessment should always precede any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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